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Compound of Interest

Compound Name: Bixin

Cat. No.: B190684

Essential Safety and Handling Guide for Bixin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Bixin. The following procedures and data are
designed to ensure the safe handling, storage, and disposal of this compound in a laboratory
setting.

Personal Protective Equipment (PPE)

When handling Bixin, which typically appears as lustrous orange to purple crystalline solid
plates, a comprehensive approach to personal protection is essential to minimize exposure.[1]
[2] The following PPE is required:

o Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to
protect against dust particles.[3] For tasks with a higher risk of splashes or aerosol
generation, a face shield worn over safety glasses is recommended.

e Skin and Body Protection:

o Gloves: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4] Always inspect
gloves for any tears before use and practice proper glove removal techniques to avoid
skin contact.[5]
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o Lab Coat/Coveralls: A lab coat or long-sleeved clothing is required to protect the skin.[1]
For larger quantities or tasks with a high potential for dust generation, a chemical-resistant
apron or disposable coveralls should be used.[1]

Respiratory Protection: An effective dust mask or a respirator with a dust filter should be
used, especially when handling the powder form or if the ventilation is inadequate.[1] Ensure
the mask or respirator forms a tight seal against the face.[4]

Quantitative Safety and Physical Data

While specific occupational exposure limits (OELS) for Bixin have not been established by
organizations like OSHA or NIOSH, an Acceptable Daily Intake (ADI) has been set for its use

as a food additive. Key physical and chemical properties are summarized below.

Property Value Source
Lustrous, crystalline solid

Appearance (2]
plates

Color Orange to Purple [2]

Molecular Formula C25H3004 [5]

Molecular Weight 394.50 g/mol [5]

Melting Point 190-198 °C [6]

Acceptable Daily Intake (ADI) 0.065 mg/kg/day (as Bixin)

- Insoluble in water; Soluble in
Solubility [3]
fats and alcohols

Standard Operating Protocol for Handling Bixin

1.

Preparation and Engineering Controls:

Work in a well-ventilated area.[1] The use of a chemical fume hood or a ventilated enclosure
is highly recommended, especially when weighing or transferring the powder.

Ensure all necessary PPE is readily available and in good condition.

Have a spill kit accessible.
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. Handling and Use:

Avoid the formation and dispersal of dust.[1]

Do not breathe in the dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep away from heat, sparks, and open flames, as the product may be combustible at high
temperatures.[1][2]

Use non-sparking tools for handling the powder.

. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2]

Store at room temperature in the original container.[1] For long-term storage, keeping it at
-20°C is advised.[3]

Store away from strong oxidizing agents.[1]

. Disposal:
Sweep up any spilled solid material and place it into a suitable, closed container for disposal.
[11[5]

Dispose of contents and container in accordance with local, state, and federal regulations.[6]
Do not let the product enter drains.[1][5]

Emergency Procedures

 In Case of Skin Contact: Wash off with soap and plenty of water.[5] If skin irritation occurs,
seek medical attention.[6]

e In Case of Eye Contact: Flush eyes with water as a precaution.[5] Remove contact lenses if
present and easy to do. Continue rinsing.[6]

« If Inhaled: Move the person into fresh air.[5][6] If not breathing, give artificial respiration.

« If Swallowed: Rinse mouth with water.[5][6] Get medical help if you feel unwell.[6]

Visual Workflow Guides

The following diagrams illustrate the procedural workflows for handling Bixin safely.
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Caption: Standard operating procedure for handling Bixin.
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Caption: Bixin spill response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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